2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide

• IUPAC Name: N-phenyl-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H17N5OS/c1-2-12-23-17(14-8-10-19-11-9-14)21-22-18(23)25-13-16(24)20-15-6-4-3-5-7-15/h2-11H,1,12-13H2,(H,20,24)
• InChI Key: FPMITENLWHRAQS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)C3=CC=NC=C3
• Molecular Formula: C18H17N5OS
• Molecular Weight: 351.4 g/mol

Description

The compound “2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide” belongs to a class of compounds known as 1,2,4-triazoles. These are heterocyclic compounds containing a 1,2,4-triazole moiety, which consists of a five-membered ring containing three nitrogen atoms and two carbon atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been studied extensively. Various methods have been developed to synthesize triazole derivatives, including chemical and enzymatic methods. Chemical methods often involve the formation of cyclic structures by the reaction of alkyl halides with azides.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, a pyridine ring, and a phenyl ring. The presence of these rings may influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the 1,2,4-triazole ring, the pyridine ring, and the phenyl ring could influence its solubility, stability, and reactivity.

Future Directions

The future research directions for this compound could include further studies on its synthesis, properties, and potential applications. Given the interest in triazole derivatives for their pharmacological activities, this compound could be of interest in the development of new drugs.